Cas no 149878-72-8 (Benzoic acid, 2-hydroxy-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester)

• Product Name: Benzoic acid, 2-hydroxy-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester
• CAS No: 149878-72-8
• MF: C₉H₇F₃O₆S
• MW: 300.208492517471
• CID: 1322397
• Update Time: 2024-08-18

Benzoic acid, 2-hydroxy-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-4-[[(trifluoromethyl)sulfonyl]oxy]-, methyl ester

• Inchi： 1S/C9H7F3O6S/c1-17-8(14)6-3-2-5(4-7(6)13)18-19(15,16)9(10,11)12/h2-4,13H,1H3
• InChI Key： LYVGIMUOQBGZJC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OS(C(F)(F)F)(=O)=O)C=C1O

Computed Properties

• Exact Mass: 299.99151

Experimental Properties

• Density: 1.603±0.06 g/cm3(Predicted)
• Melting Point: 91.5-92 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 353.1±42.0 °C(Predicted)
• PSA: 89.9
• pka: 8.27±0.10(Predicted)